Cas no 640766-74-1 (Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)-)

Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)- structure
640766-74-1 structure
Product name:Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)-
CAS No:640766-74-1
MF:C13H8NO3F3
MW:283.20272
CID:425017
PubChem ID:20163311

Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)-
    • 1-(2-nitrophenoxy)-2-(trifluoromethyl)benzene
    • 640766-74-1
    • 2-[2-(trifluoromethyl)phenoxy]-1-nitrobenzene
    • SCHEMBL1341293
    • DTXSID70603183
    • 1-Nitro-2-[2-(trifluoromethyl)phenoxy]benzene
    • Inchi: InChI=1S/C13H8F3NO3/c14-13(15,16)9-5-1-3-7-11(9)20-12-8-4-2-6-10(12)17(18)19/h1-8H
    • InChI Key: MIGOZRXDIFFEER-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(F)(F)F)OC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

  • Exact Mass: 283.04564
  • Monoisotopic Mass: 283.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37

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